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Compound of Interest

Compound Name: Dasminapant

Cat. No.: B605532

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like Dasminapant are paramount for ensuring
laboratory safety and environmental protection. While Dasminapant is classified as a non-
hazardous substance, adherence to established laboratory waste management protocols is
essential. This guide provides detailed, step-by-step procedures for the safe disposal of
Dasminapant and associated materials in a laboratory setting.

Key Properties of Dasminapant

A summary of the essential physical and chemical properties of Dasminapant is provided
below. This information is critical for safe handling and in the event of a spill.
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Property Value
Synonyms APG-1387
CAS Number 1570231-89-8

Molecular Formula

Ce0H72N10010S2

Molecular Weight 1157.40 g/mol
Appearance Solid powder
Solubility Soluble in DMSO, not in water.[1]

Storage Conditions

Short term (days to weeks): 0 - 4°C, dry and
dark. Long term (months to years): -20°C.[1]

Stability

Stable for over two years if stored properly.
Shipped as a non-hazardous chemical under

ambient temperature.[1]

Experimental Protocol for Dasminapant Disposal

This protocol outlines the recommended procedure for the disposal of Dasminapant waste,

including pure compound, solutions, and contaminated labware. The primary principle is to

manage this non-hazardous waste in a manner that prevents its release into the environment

and complies with institutional and local regulations.

Materials:

o Appropriate Personal Protective Equipment (PPE): lab coat, safety glasses, and nitrile

gloves.

o Designated, leak-proof waste container, compatible with the waste type (e.g., polyethylene

for solid waste, glass for organic solvent waste).

e Hazardous waste labels (or "Non-hazardous Laboratory Waste" labels, as per institutional

policy).

o Spill kit (containing absorbent material like vermiculite or sand).
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» Decontamination solution (e.g., 70% ethanol).

Procedure:

o Waste Segregation and Collection:

o Solid Waste: Collect unused or expired Dasminapant powder and any grossly
contaminated solid materials (e.g., weighing paper, contaminated gloves) in a dedicated,
clearly labeled waste container.

o Liquid Waste: Collect all solutions containing Dasminapant in a separate, leak-proof, and
clearly labeled waste container. The container material should be compatible with the
solvent used (e.g., a glass container for solutions in DMSO).

o Sharps Waste: Any sharps (needles, syringes, etc.) contaminated with Dasminapant
should be disposed of in a designated sharps container.

o Contaminated Labware: Non-disposable glassware should be decontaminated. Triple
rinse with a suitable solvent (one in which Dasminapant is soluble, like DMSO, followed
by a more volatile solvent like ethanol or acetone). Collect the first two rinsates as liquid
chemical waste. The third rinsate can typically be disposed of down the sanitary sewer, but
always follow your institution's specific guidelines. After rinsing, wash the labware with
soap and water.

e Waste Container Labeling:

o Clearly label the waste container with "Non-hazardous Waste: Dasminapant” (or as
required by your institution's waste management plan).

o If dissolved in a solvent, also indicate the solvent(s) on the label (e.g., "Dasminapant in
DMSQO").

o Include the date when waste was first added to the container.

o Storage of Waste:
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o Store the sealed waste container in a designated and secure waste accumulation area
within the laboratory.

o Ensure the storage area is well-ventilated.

o Do not mix Dasminapant waste with other, incompatible waste streams.

» Final Disposal:

o Arrange for the pickup and disposal of the waste through your institution's Environmental
Health and Safety (EHS) office or a licensed waste disposal contractor.

o Even though Dasminapant is not classified as hazardous, it should not be disposed of in
the regular trash or poured down the drain without following the specific decontamination
and rinsing procedures outlined above.

Spill Management Protocol
In the event of a Dasminapant spill, follow these immediate steps:

o Evacuate and Alert: Clear the immediate area of all personnel and alert colleagues and your
supervisor.

o Ventilate: If safe to do so, increase ventilation in the area (e.g., by ensuring a chemical fume
hood is operational).

o Contain: For a solid spill, gently cover it with a damp paper towel to avoid generating dust.
For a liquid spill, contain it using absorbent material from a spill kit (e.g., vermiculite or sand),
working from the outside in.

o Collect: Carefully sweep or scoop the contained material into a designated hazardous waste
container.

¢ Clean: Clean the spill area thoroughly with a suitable decontamination solution.

» Dispose: Dispose of all contaminated materials (absorbent materials, gloves, etc.) as
Dasminapant waste, following the protocol described above.
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Dasminapant Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Dasminapant and related materials in a laboratory setting.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Dasminapant waste.

By implementing these procedures, laboratories can ensure the safe and responsible
management of Dasminapant waste, fostering a secure research environment and upholding
their commitment to environmental stewardship. Always consult your institution's specific waste
management policies and your local regulations for complete compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Dasminapant: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605532#dasminapant-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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